Cas no 1261995-28-1 (3-[5-(Methoxycarbonyl)thiophen-3-YL]isonicotinic acid)

3-[5-(Methoxycarbonyl)thiophen-3-YL]isonicotinic acid is a heterocyclic compound featuring both thiophene and isonicotinic acid moieties, linked via a methoxycarbonyl functional group. This structure imparts unique reactivity and versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the carboxylic acid and ester groups allows for further derivatization, facilitating the development of novel bioactive molecules. Its well-defined molecular architecture ensures consistent performance in coupling reactions and other transformations. The compound's stability under standard conditions and compatibility with common organic solvents enhance its practicality in research and industrial applications. Suitable for use in medicinal chemistry, it serves as a key building block for designing targeted therapeutics.

3-[5-(Methoxycarbonyl)thiophen-3-YL]isonicotinic acid structure

1261995-28-1 structure

Product Name:3-[5-(Methoxycarbonyl)thiophen-3-YL]isonicotinic acid

CAS No:1261995-28-1

MF:C₁₂H₉NO₄S

MW:263.269161939621

MDL:MFCD18317944

CID:2768244

PubChem ID:53223866

Update Time:2025-06-07

3-[5-(Methoxycarbonyl)thiophen-3-YL]isonicotinic acid Chemical and Physical Properties

Names and Identifiers

- 3-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]ISONICOTINIC ACID
- 3-[5-(Methoxycarbonyl)thiophen-3-yl]pyridine-4-carboxylic acid
- 1261995-28-1
- DTXSID70687903
- MFCD18317944
- 3-[5-(Methoxycarbonyl)thiophen-3-yl]Isonicotinic acid, 95%
- 3-[5-(Methoxycarbonyl)thiophen-3-YL]isonicotinic acid
- MDL： MFCD18317944
- Inchi： 1S/C12H9NO4S/c1-17-12(16)10-4-7(6-18-10)9-5-13-3-2-8(9)11(14)15/h2-6H,1H3,(H,14,15)
- InChI Key： IHVAFIRUGMGVEV-UHFFFAOYSA-N
- SMILES： S1C=C(C=C1C(=O)OC)C1C=NC=CC=1C(=O)O

Computed Properties

Exact Mass: 263.02522894Da
Monoisotopic Mass: 263.02522894Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 336
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 105Å²

3-[5-(Methoxycarbonyl)thiophen-3-YL]isonicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB324714-5 g	3-[5-(Methoxycarbonyl)thiophen-3-yl]Isonicotinic acid, 95%; .	1261995-28-1	95%	5g	€1159.00	2023-04-26
abcr	AB324714-5g	3-[5-(Methoxycarbonyl)thiophen-3-yl]Isonicotinic acid, 95%; .	1261995-28-1	95%	5g	€1159.00	2025-04-21